Cas no 954013-59-3 (N2-(4-butylphenyl)-N4-(4-fluorophenyl)pteridine-2,4-diamine)

• Product Name: N2-(4-butylphenyl)-N4-(4-fluorophenyl)pteridine-2,4-diamine
• CAS No: 954013-59-3
• MF: C₂₂H₂₁FN₆
• MW: 388.440747022629
• CID: 6252105
• PubChem ID: 16910646
• Update Time: 2025-05-19

N2-(4-butylphenyl)-N4-(4-fluorophenyl)pteridine-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• N2-(4-butylphenyl)-N4-(4-fluorophenyl)pteridine-2,4-diamine
• 2-N-(4-butylphenyl)-4-N-(4-fluorophenyl)pteridine-2,4-diamine
• 954013-59-3
• AKOS024643069
• F2359-0069

• Inchi： 1S/C22H21FN6/c1-2-3-4-15-5-9-18(10-6-15)27-22-28-20-19(24-13-14-25-20)21(29-22)26-17-11-7-16(23)8-12-17/h5-14H,2-4H2,1H3,(H2,25,26,27,28,29)
• InChI Key： LGCKPMNWUVXPMD-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)NC1=C2C(N=CC=N2)=NC(=N1)NC1C=CC(=CC=1)CCCC

Computed Properties

• Exact Mass: 388.18117286g/mol
• Monoisotopic Mass: 388.18117286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 75.6Ų

Additional information on N2-(4-butylphenyl)-N4-(4-fluorophenyl)pteridine-2,4-diamine

Exploring the Potential of N2-(4-butylphenyl)-N4-(4-fluorophenyl)pteridine-2,4-diamine (CAS No. 954013-59-3)

The compound N2-(4-butylphenyl)-N4-(4-fluorophenyl)pteridine-2,4-diamine, identified by the CAS registry number CAS No. 954013-59-3, has emerged as a promising molecule in the field of chemical and pharmaceutical research. This compound belongs to the class of pteridines, which are heterocyclic organic compounds with a bicyclic structure comprising two fused rings: a pyrimidine ring and a pyran ring. The unique structure of this compound, featuring substituents at the 2 and 4 positions of the pteridine backbone, has garnered significant attention due to its potential applications in drug design and development.

The synthesis of N2-(4-butylphenyl)-N4-(4-fluorophenyl)pteridine-2,4-diamine involves a multi-step process that typically begins with the preparation of the pteridine core. This is followed by functionalization at specific positions to introduce the desired substituents. The introduction of a butyl group at the 4-position of one phenyl ring and a fluorine atom at the 4-position of the other phenyl ring is critical for achieving the desired pharmacological properties. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis pathway, improving yield and purity while minimizing environmental impact.

One of the most intriguing aspects of this compound is its biological activity. Studies have shown that N2-(4-butylphenyl)-N4-(4-fluorophenyl)pteridine-2,4-diamine exhibits potent anti-inflammatory and antioxidant properties, making it a potential candidate for treating conditions such as neurodegenerative diseases and cardiovascular disorders. The presence of electron-withdrawing groups like fluorine enhances the molecule's ability to scavenge free radicals, thereby reducing oxidative stress. Additionally, the butyl group contributes to lipophilicity, which may improve bioavailability and tissue penetration.

Recent research has also explored the role of this compound in modulating cellular signaling pathways. For instance, it has been found to inhibit certain kinases involved in inflammation and cancer progression. This dual functionality—combining anti-inflammatory and anti-cancer properties—positions this compound as a versatile tool in therapeutic development.

In terms of applications, N2-(4-butylphenyl)-N4-(4-fluorophenyl)pteridine-2,4-diamine holds promise in drug delivery systems due to its ability to act as a carrier for bioactive molecules. Its amphiphilic nature allows it to form self-assembled structures, such as micelles or nanoparticles, which can encapsulate drugs and enhance their stability and targeting efficiency.

Looking ahead, further studies are needed to fully elucidate the mechanism of action of this compound and to assess its safety profile for clinical use. Collaborative efforts between chemists, biologists, and pharmacologists are essential to harness its full potential in medicine.